Cas no 1698290-37-7 (2-(3-methylcyclohexyl)methoxyethane-1-sulfonyl chloride)

• Product Name: 2-(3-methylcyclohexyl)methoxyethane-1-sulfonyl chloride
• CAS No: 1698290-37-7
• MF: C₁₀H₁₉ClO₃S
• MW: 254.774061441422
• CID: 6309539
• PubChem ID: 165872137
• Update Time: 2025-05-21

2-(3-methylcyclohexyl)methoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylcyclohexyl)methoxyethane-1-sulfonyl chloride
• 2-[(3-methylcyclohexyl)methoxy]ethane-1-sulfonyl chloride
• 1698290-37-7
• EN300-1144525

• Inchi： 1S/C10H19ClO3S/c1-9-3-2-4-10(7-9)8-14-5-6-15(11,12)13/h9-10H,2-8H2,1H3
• InChI Key： CTGIEVDZUYEMJP-UHFFFAOYSA-N
• SMILES： ClS(CCOCC1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 254.0743433g/mol
• Monoisotopic Mass: 254.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3-methylcyclohexyl)methoxyethane-1-sulfonyl chloride

Comprehensive Overview of 2-(3-methylcyclohexyl)methoxyethane-1-sulfonyl chloride (CAS No. 1698290-37-7)

2-(3-methylcyclohexyl)methoxyethane-1-sulfonyl chloride (CAS No. 1698290-37-7) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique cyclohexylmethoxyethane backbone, has garnered attention due to its versatility in forming sulfonamide linkages, a critical step in drug discovery and material science. Researchers and industry professionals often search for high-purity sulfonyl chlorides or custom synthesis solutions, making this compound a topic of interest in modern chemical research.

The molecular structure of 2-(3-methylcyclohexyl)methoxyethane-1-sulfonyl chloride features a 3-methylcyclohexyl group attached to a methoxyethane sulfonyl chloride moiety, which enhances its reactivity in nucleophilic substitution reactions. This property aligns with trending searches such as "green chemistry alternatives" and "sustainable synthetic routes," as the compound can be optimized for eco-friendly processes. Its CAS No. 1698290-37-7 is frequently queried in databases for structure-activity relationship (SAR) studies, reflecting its relevance in medicinal chemistry.

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